3-[(2,4-dichlorobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide

• Molecular Formula: C16H14Cl2N4O2
• Molecular Weight: 365.2 g/mol
• IUPAC Name: 2,4-dichloro-N-[(Z)-[4-oxo-4-(pyridin-2-ylamino)butan-2-ylidene]amino]benzamide
• InChI: InChI=1S/C16H14Cl2N4O2/c1-10(8-15(23)20-14-4-2-3-7-19-14)21-22-16(24)12-6-5-11(17)9-13(12)18/h2-7,9H,8H2,1H3,(H,22,24)(H,19,20,23)/b21-10-
• InChI Key: NHAUSVMHMVQIJM-FBHDLOMBSA-N
• Isomeric SMILES: C/C(=N/NC(=O)C1=C(C=C(C=C1)Cl)Cl)/CC(=O)NC2=CC=CC=N2
• SMILES: CC(=NNC(=O)C1=C(C=C(C=C1)Cl)Cl)CC(=O)NC2=CC=CC=N2

Description

3-[(2,4-dichlorobenzoyl)hydrazono]-N-(2-pyridinyl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as DBH and belongs to the class of hydrazones. DBH has been found to exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Mechanism of Action

The mechanism of action of DBH is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. DBH has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. Inhibition of MMPs can prevent tissue damage and inflammation. DBH has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
DBH has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. DBH has also been found to induce apoptosis in cancer cells by activating caspases. Additionally, DBH has been shown to inhibit the growth of bacteria by disrupting their cell wall.

Advantages and Limitations for Lab Experiments

DBH has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its biological activity can be easily measured using various assays. However, DBH also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. These limitations must be taken into consideration when designing experiments using DBH.

Future Directions

There are several future directions for research on DBH. One potential area of research is the development of DBH derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential use of DBH in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of DBH and its potential therapeutic applications.

Synthesis Methods

The synthesis of DBH involves the reaction of 2,4-dichlorobenzoylhydrazine with 2-pyridinecarboxaldehyde in the presence of butyric anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of DBH obtained through this method is around 70%.

Scientific Research Applications

DBH has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. DBH has also been shown to possess anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, DBH has been found to exhibit antibacterial activity against gram-positive and gram-negative bacteria.